Cas no 953197-07-4 (N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide)

• Product Name: N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide
• CAS No: 953197-07-4
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 6021093
• PubChem ID: 16889848
• Update Time: 2025-06-10

N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide
• N-[3-[4-(dimethylamino)phenyl]propyl]-2-methoxybenzamide
• Z366857768
• 953197-07-4
• F5019-0692
• AKOS024490632
• N-(3-(4-(dimethylamino)phenyl)propyl)-2-methoxybenzamide
• N-{3-[4-(dimethylamino)phenyl]propyl}-2-methoxybenzamide

• Inchi： 1S/C19H24N2O2/c1-21(2)16-12-10-15(11-13-16)7-6-14-20-19(22)17-8-4-5-9-18(17)23-3/h4-5,8-13H,6-7,14H2,1-3H3,(H,20,22)
• InChI Key： LVWUIJORWZPZOS-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=C(N(C)C)C=C1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide

Comprehensive Overview of N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide (CAS No. 953197-07-4)

N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide, identified by its CAS number 953197-07-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a dimethylamino group with a methoxybenzamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible interactions with biological targets, which could lead to breakthroughs in therapeutic areas such as neurology and oncology.

The compound's chemical name and CAS registry number are frequently searched in academic databases and AI-driven research tools, reflecting its relevance in modern scientific inquiries. Its structural complexity and functional groups suggest potential as a ligand or intermediate in synthesizing more complex molecules. Given the rising demand for precision medicine and targeted therapies, N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide is often discussed in the context of structure-activity relationship (SAR) studies, which aim to optimize molecular efficacy and safety.

In the realm of computational chemistry, this compound is a candidate for molecular docking simulations and virtual screening experiments. These techniques leverage artificial intelligence and machine learning to predict how the molecule might interact with proteins or enzymes, accelerating the drug discovery process. Such applications align with current trends in green chemistry and sustainable synthesis, as researchers seek to minimize experimental trials and reduce resource consumption.

Another area of interest is the compound's potential role in neuropharmacology. The presence of a dimethylamino group suggests possible activity in modulating neurotransmitter systems, which could be explored for conditions like depression or neurodegenerative diseases. This aligns with growing public interest in mental health and cognitive enhancers, topics frequently searched in health-related forums and academic platforms.

From a synthetic perspective, N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide exemplifies the importance of amide bond formation and aromatic substitution reactions in organic chemistry. These processes are critical for creating diverse molecular libraries, a strategy widely adopted in high-throughput screening campaigns. The compound's methoxybenzamide component also highlights the role of electron-donating groups in influencing molecular reactivity and stability.

Given its CAS number 953197-07-4, this compound is cataloged in major chemical databases, ensuring traceability and reproducibility in research. Its inclusion in these repositories facilitates collaboration among scientists and supports open science initiatives, which are increasingly prioritized in the academic community. Furthermore, the compound's metadata often appears in patent literature, underscoring its commercial potential for innovative therapeutics.

In summary, N-{3-4-(dimethylamino)phenylpropyl}-2-methoxybenzamide represents a compelling case study in the intersection of medicinal chemistry, computational biology, and drug development. Its structural features and potential applications resonate with contemporary scientific priorities, making it a valuable subject for ongoing and future research endeavors.